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Introduction

Sdh-IN-18 is a potent inhibitor of succinate dehydrogenase (SDH), also known as
mitochondrial Complex I, a critical enzyme in the fungal respiratory chain.[1][2][3] As a member
of the succinate dehydrogenase inhibitor (SDHI) class of fungicides, Sdh-IN-18 presents a
significant area of interest for the development of novel antifungal agents.[4][5] Its mechanism
of action, targeting a universally conserved enzyme in the tricarboxylic acid (TCA) cycle and
the electron transport chain (ETC), leads to the disruption of fungal energy production,
ultimately inhibiting growth and reproduction.[1][5] These notes provide detailed protocols for
evaluating the in vitro efficacy of Sdh-IN-18 and a summary of its reported biological activity.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Sdh-IN-18 exerts its antifungal effect by specifically targeting and inhibiting the succinate
dehydrogenase (SDH) enzyme complex.[1][2][3] SDH is a key enzyme that links the TCA cycle
and the mitochondrial electron transport chain. It catalyzes the oxidation of succinate to
fumarate in the TCA cycle, while simultaneously reducing ubiquinone to ubiquinol in the ETC.
By binding to the ubiquinone binding site of the SDH enzyme, SDHIs like Sdh-IN-18 block this
electron transfer, which halts the TCA cycle, inhibits cellular respiration, and depletes the fungal
cell of ATP, leading to cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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